Cas no 129477-22-1 (2,5-Dimethylnicotinic acid)

• Product Name: 2,5-Dimethylnicotinic acid
• CAS No: 129477-22-1
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD18254605
• CID: 102961
• PubChem ID: 15077479
• Update Time: 2025-04-18

2,5-Dimethylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2,5-dimethyl-
• 2,5-Dimethyl-3-pyridinecarboxylic acid
• 2,5-dimethyl-nicotinic acid
• 2,5-dimethylpyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid,2,5-dimethyl-(9CI)
• DTXSID50567895
• 129477-22-1
• AB74606
• EN300-261818
• SCHEMBL612856
• 2,5-DIMETHYLNICOTINIC ACID
• 2,5-DIMETHYLNICOTINICACID
• 2,5-Dimethylnicotinic acid

• MDL： MFCD18254605
• Inchi： 1S/C8H9NO2/c1-5-3-7(8(10)11)6(2)9-4-5/h3-4H,1-2H3,(H,10,11)
• InChI Key： RKNLFMITUFIMNR-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=CN=C1C)=O

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185-186 ºC
• Solubility: Slightly soluble (13 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids